5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride

• IUPAC Name: 5-bromo-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride
• InChI: InChI=1S/C7H3BrClNO4S/c8-3-1-4-5(14-7(11)10-4)2-6(3)15(9,12)13/h1-2H,(H,10,11)
• InChI Key: NBAPQIHLJAZORR-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)S(=O)(=O)Cl)OC(=O)N2
• Molecular Formula: C7H3BrClNO4S
• Molecular Weight: 312.53 g/mol

Description

“5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride” is a chemical compound that belongs to the class of benzoxazoles. Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas.

Synthesis Analysis

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It exhibits a high possibility of broad substrate scope and functionalization.

Chemical Reactions Analysis

There has been a large upsurge in the synthesis of benzoxazole via different pathways. The motif exhibits a high possibility of broad substrate scope and functionalization.

Mechanism of Action

The motif exhibits several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.

Safety and Hazards

As a chemical compound, “5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride” should be handled in the laboratory according to relevant safety procedures. It should be avoided from contact with skin, inhalation or ingestion, and necessary protective equipment should be worn. Ventilation should be ensured during handling to avoid the generation of harmful gases.

Future Directions

Benzoxazole and its derivatives have been extensively used in drug discovery. Given their broad substrate scope and functionalization, they offer several biological activities, making them a favorable moiety for researchers. Therefore, the future directions of “5-Bromo-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride” could be in the development of new drugs with improved efficacy and safety profiles.

Synthesis routes and methods

Procedure details

To a mixture of commercially-available 5-bromobenzo[d]oxazol-2(3H)-one (35-1, 500 mg, 2.336 mmol) in DCM (23 mLl) at RT was added chlorosulfonic acid (1565 μl, 23.36 mmol). The mixture became a solution that was stirred at RT. After 18 h, The solution was cooled to 0° C. and carefully quenched with ice chips and then partitioned between water (15 mL) and EtOAc (150 mL). The aqueous layer was extracted with 3×30 mL DCM. The combined organics were dried over Na2SO4, filtered, concentrated to give 35-2 as a white solid, which was carried forward without further purification.